N-((5-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: N-[[5-[2-[3-(4-fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C30H25FN6O3S3/c1-40-24-7-3-2-6-22(24)36-27(17-32-29(39)26-9-5-15-42-26)33-34-30(36)43-18-28(38)37-23(19-10-12-20(31)13-11-19)16-21(35-37)25-8-4-14-41-25/h2-15,23H,16-18H2,1H3,(H,32,39)
• InChI Key: HBYMRLPJYISZEE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=NN=C2SCC(=O)N3C(CC(=N3)C4=CC=CS4)C5=CC=C(C=C5)F)CNC(=O)C6=CC=CS6
• Molecular Formula: C30H25FN6O3S3
• Molecular Weight: 632.8 g/mol
• CAS No.: 362508-14-3

Description

N-((5-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C30H25FN6O3S3 and its molecular weight is 632.75. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Dyes Synthesis

Research on the synthesis of fluorescent dyes using thioamides as building blocks, which includes compounds displaying a range of fluorescence. This study may provide insights into the synthetic strategies and functional applications of complex molecules similar to the one you're interested in, particularly in the context of developing materials with specific optical properties (Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019).

Structural Characterization of Pyrazoles

Investigations into the structures of N-substituted pyrazoline derivatives, which share structural motifs with the compound . Understanding the molecular geometry and interactions in such compounds can be crucial for applications ranging from materials science to pharmaceuticals (Köysal, Işık, Sahin, & Palaska, 2005).

Isostructural Thiazoles Synthesis

The synthesis of isostructural compounds featuring pyrazole and thiazole units. Such research might offer comparative insights into the synthetic approaches and potential applications of structurally complex molecules, especially in the context of creating compounds with specific electronic or photophysical properties (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Antimicrobial Activity of Pyrazole Derivatives

The development of novel Schiff bases using pyrazole derivatives, showcasing the antimicrobial potential of such compounds. This suggests possible biomedical applications for complex molecules, highlighting the importance of structural features in determining biological activity (Puthran et al., 2019).

Thermo-optical Studies of Pyrazole Derivatives

Research into novel pyrazole derivatives, including their synthesis, structural characterization, and study of their thermal and optical properties. Such studies are key to understanding the material science applications of complex organic molecules, potentially relevant to the compound you're interested in (Kumara et al., 2018).